Cas no 1206987-99-6 (1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide)
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide
-
- Inchi: 1S/C23H21FN4O/c1-15-12-18(6-7-20(15)24)27-23(29)16-8-10-28(11-9-16)22-17(13-25)14-26-21-5-3-2-4-19(21)22/h2-7,12,14,16H,8-11H2,1H3,(H,27,29)
- InChI Key: HAWPYFSJYCANEA-UHFFFAOYSA-N
- SMILES: N1(C2C3C(N=CC=2C#N)=CC=CC=3)CCC(C(NC2=CC=C(F)C(C)=C2)=O)CC1
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-3907-2μmol |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-5μmol |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-10μmol |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-20μmol |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3398-3907-1mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-2mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-3mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-4mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-5mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3907-10mg |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
1206987-99-6 | 10mg |
$79.0 | 2023-09-10 |
1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide
Comprehensive Overview of 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide (CAS No. 1206987-99-6)
The compound 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide (CAS No. 1206987-99-6) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a quinoline core coupled with a piperidine carboxamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 3-cyanoquinolin-4-yl group in this compound is known for its ability to interact with ATP-binding sites in kinases, making it a valuable scaffold for drug design. Additionally, the 4-fluoro-3-methylphenyl substituent enhances the molecule's bioavailability and selectivity, addressing one of the key challenges in modern pharmacology.
From a synthetic perspective, 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide exemplifies the convergence of structure-activity relationship (SAR) studies and computational modeling. Its CAS No. 1206987-99-6 serves as a unique identifier in chemical databases, facilitating research collaboration and intellectual property management. The compound's physicochemical properties, such as logP and polar surface area, are optimized for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.
The growing interest in personalized medicine and precision oncology has further elevated the relevance of this compound. Researchers are exploring its potential in combination therapies, where its selective kinase inhibition could synergize with immunotherapies or chemotherapy agents. Moreover, the fluoro and methyl groups in its structure contribute to metabolic stability, reducing the likelihood of rapid clearance from the body—a common issue with early-generation kinase inhibitors.
In the context of drug repurposing, 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide is being investigated for applications beyond its initial scope. For instance, its anti-inflammatory properties are being studied in autoimmune diseases, where dysregulated kinase activity is a hallmark. The compound's ability to modulate JAK-STAT pathways or MAPK signaling could open new avenues for treating conditions like rheumatoid arthritis or psoriasis.
Another area of exploration is the compound's potential in neurodegenerative diseases. The piperidine-4-carboxamide moiety is structurally similar to fragments found in neuroprotective agents, prompting studies on its efficacy in Alzheimer's and Parkinson's models. The cyanoquinoline component, meanwhile, may offer antioxidant benefits, counteracting oxidative stress—a key contributor to neuronal damage.
From a commercial standpoint, CAS No. 1206987-99-6 represents a valuable asset for pharmaceutical companies investing in targeted therapy pipelines. Its patent status and synthetic accessibility are frequently discussed in industry reports, alongside comparisons to analogous quinoline-based inhibitors. As the push for first-in-class drugs intensifies, this compound's unique profile positions it as a contender for clinical translation.
In summary, 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide is a multifaceted molecule with broad implications for drug discovery. Its kinase inhibitory activity, coupled with favorable pharmacokinetics, makes it a standout candidate for addressing unmet medical needs. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.
1206987-99-6 (1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)